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Compound of Interest

Compound Name: 3-Bromo-4-hydroxysulfolane

CAS No.: 20688-40-8

Cat. No.: B1331510

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed laboratory protocol for the synthesis of 3-Bromo-4-
hydroxysulfolane and its subsequent reaction with primary amines to generate novel 3-amino-

4-hydroxysulfolane derivatives. These derivatives are of interest in medicinal chemistry due to

the established broad biological activities of sulfolane-containing compounds, including

potential antimicrobial and anticancer properties.

Introduction
3-Bromo-4-hydroxysulfolane is a versatile bifunctional molecule containing a sulfolane ring, a

reactive bromine atom, and a hydroxyl group.[1] The sulfolane moiety, a stable and polar five-

membered ring containing a sulfone group, is a key structural feature in various compounds

with applications in medicinal chemistry. Derivatives of sulfolane have been investigated for

their anti-inflammatory, anticancer, and antimicrobial activities. The presence of a bromine atom

makes 3-Bromo-4-hydroxysulfolane an excellent electrophile for nucleophilic substitution

reactions, allowing for the introduction of various functional groups. The hydroxyl group offers a

site for further chemical modification, such as oxidation or esterification.
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This document outlines the synthesis of trans-3-Bromo-4-hydroxysulfolane and provides a

general protocol for its reaction with primary amines, a common transformation in the synthesis

of new drug candidates.

Data Presentation
Table 1: Physicochemical Properties of trans-3-Bromo-4-hydroxysulfolane

Property Value

CAS Number 35330-57-5

Molecular Formula C₄H₇BrO₃S

Molecular Weight 215.07 g/mol

Appearance White to off-white solid

Melting Point 190 °C

Purity ≥98%

Source:[2][3][4]

Experimental Protocols
Protocol 1: Synthesis of trans-3-Bromo-4-
hydroxysulfolane
This protocol describes the synthesis of trans-3-Bromo-4-hydroxysulfolane from 2,5-

dihydrothiophene-1,1-dioxide using N-bromosuccinimide in an aqueous medium. This method

is advantageous as it avoids the use of hazardous molecular bromine and utilizes water as a

green solvent.

Materials:

2,5-dihydrothiophene-1,1-dioxide

N-bromosuccinimide (NBS)
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Deionized water

25-mL round-bottom flask

Condenser

Magnetic stir bar and stir plate

Heating mantle or water bath

Suction filtration apparatus (Büchner funnel, filter flask)

Filter paper

Ice bath

Procedure:

To a 25-mL round-bottom flask, add 2,5-dihydrothiophene-1,1-dioxide (1.2 g) and N-

bromosuccinimide (1.8 g).

Add deionized water (2 mL) and a magnetic stir bar to the flask.

Attach a condenser to the flask and place the apparatus in a heating mantle or a pre-heated

water bath.

Heat the reaction mixture to boiling and maintain a gentle reflux for 1 hour with continuous

stirring.

After 1 hour, remove the heat source and allow the flask to cool to room temperature.

Cool the flask further in an ice bath to promote crystallization of the product.

Collect the crystalline product by suction filtration using a Büchner funnel.

Wash the crystals with a small amount of ice-cold deionized water.

Recrystallize the crude product from a minimum amount of hot water to obtain pure trans-3-
Bromo-4-hydroxysulfolane.
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Dry the purified crystals and determine the yield and melting point.

Expected Yield: The yield for this reaction is typically not specified in readily available literature

but is expected to be moderate to good based on similar reported procedures.

Protocol 2: General Procedure for the Nucleophilic
Substitution Reaction with Primary Amines
This protocol outlines a general method for the reaction of trans-3-Bromo-4-hydroxysulfolane
with various primary amines to yield the corresponding 3-amino-4-hydroxysulfolane derivatives.

The bromine atom is displaced by the amine nucleophile.

Materials:

trans-3-Bromo-4-hydroxysulfolane

Primary amine (e.g., aniline, benzylamine, etc.)

A polar aprotic solvent (e.g., Dimethylformamide (DMF), Acetonitrile (ACN))

A non-nucleophilic base (e.g., Triethylamine (TEA), Diisopropylethylamine (DIPEA))

Round-bottom flask

Magnetic stir bar and stir plate

Inert atmosphere (Nitrogen or Argon)

Standard work-up and purification supplies (e.g., rotary evaporator, separatory funnel, silica

gel for column chromatography, appropriate eluents).

Procedure:

In a round-bottom flask under an inert atmosphere, dissolve trans-3-Bromo-4-
hydroxysulfolane (1.0 equivalent) in the chosen polar aprotic solvent.

Add the primary amine (1.1 to 1.5 equivalents) to the solution.
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Add the non-nucleophilic base (1.5 to 2.0 equivalents) to the reaction mixture.

Stir the reaction at room temperature or heat as necessary (e.g., 50-80 °C) and monitor the

progress by Thin Layer Chromatography (TLC).

Upon completion of the reaction, cool the mixture to room temperature.

Remove the solvent under reduced pressure using a rotary evaporator.

Perform an appropriate aqueous work-up to remove any inorganic salts and excess base.

This may involve partitioning the residue between an organic solvent (e.g., ethyl acetate) and

water.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

Purify the crude product by silica gel column chromatography using an appropriate eluent

system (e.g., a gradient of hexane and ethyl acetate) to afford the pure 3-amino-4-

hydroxysulfolane derivative.

Characterize the final product using standard analytical techniques (¹H NMR, ¹³C NMR,

Mass Spectrometry).

Table 2: Representative Reaction Data for Nucleophilic Substitution

Amine Nucleophile Product
Reaction
Conditions

Yield (%)

Aniline
3-(Phenylamino)-4-

hydroxysulfolane

DMF, TEA, 60 °C, 12

h

Data not available in

cited literature

Benzylamine
3-(Benzylamino)-4-

hydroxysulfolane
ACN, DIPEA, RT, 24 h

Data not available in

cited literature

Note: Specific yield data for these reactions are not readily available in the public domain and

would need to be determined empirically.
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While specific biological data for the direct products of 3-Bromo-4-hydroxysulfolane with

amines are not extensively documented in the available literature, the broader class of

sulfolane and aminosulfolane derivatives has shown significant promise in drug discovery.

These compounds have been investigated for a range of biological activities.

Anticancer Activity: Various sulfone and sulfonamide derivatives have demonstrated

cytotoxic effects against a range of cancer cell lines.[5][6][7] The mechanism of action for

some of these compounds involves the induction of apoptosis and cell cycle arrest.

Antimicrobial Activity: The sulfolane scaffold is present in molecules with antibacterial and

antifungal properties.[8][9][10] The introduction of different amino side chains can modulate

the antimicrobial spectrum and potency.

The synthesis of a library of novel 3-amino-4-hydroxysulfolane derivatives using the protocols

described herein could lead to the discovery of new therapeutic agents.

Visualizations
Experimental Workflow
The general workflow for the synthesis and derivatization of 3-Bromo-4-hydroxysulfolane can

be visualized as a two-step process.

Experimental Workflow

Protocol 1: Synthesis

Protocol 2: Derivatization Application

2,5-dihydrothiophene-1,1-dioxide trans-3-Bromo-4-hydroxysulfolane

N-bromosuccinimide

3-Amino-4-hydroxysulfolane DerivativePrimary Amine Biological Screening (e.g., Anticancer, Antimicrobial)
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Click to download full resolution via product page

Caption: General workflow from starting materials to biologically active derivatives.

Putative Mechanism of Action for Anticancer Sulfolane
Derivatives
Based on the literature for related compounds, a potential mechanism of action for anticancer

sulfolane derivatives could involve the induction of apoptosis. The following diagram illustrates

a simplified, hypothetical signaling pathway.

Hypothetical Apoptotic Pathway

3-Amino-4-hydroxysulfolane
Derivative

Cancer Cell

Enters

Induction of
Cellular Stress

Activation of
Caspase Cascade

Apoptosis

Click to download full resolution via product page

Caption: A simplified, hypothetical pathway for apoptosis induction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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